Cas no 898367-30-1 (N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide)

N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide structure
898367-30-1 structure
Product Name:N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
CAS No:898367-30-1
MF:C16H16N2O3S3
MW:380.504839897156
CID:5481692
Update Time:2025-08-03

N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • KPKKFMXZDCTJKK-MSUUIHNZSA-N
    • N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
    • Inchi: 1S/C16H16N2O3S3/c1-3-8-18-12-7-6-11(24(2,20)21)10-14(12)23-16(18)17-15(19)13-5-4-9-22-13/h4-7,9-10H,3,8H2,1-2H3/b17-16+
    • InChI Key: KPKKFMXZDCTJKK-WUKNDPDISA-N
    • SMILES: C1(C(/N=C2\N(CCC)C3=CC=C(S(C)(=O)=O)C=C3S\2)=O)SC=CC=1

N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2610-4504-2μmol
N-[(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
898367-30-1 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2610-4504-5μmol
N-[(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
898367-30-1 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2610-4504-10μmol
N-[(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
898367-30-1 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2610-4504-20μmol
N-[(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
898367-30-1 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2610-4504-1mg
N-[(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
898367-30-1 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2610-4504-2mg
N-[(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
898367-30-1 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2610-4504-3mg
N-[(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
898367-30-1 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2610-4504-4mg
N-[(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
898367-30-1 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2610-4504-5mg
N-[(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
898367-30-1 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2610-4504-10mg
N-[(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
898367-30-1 90%+
10mg
$79.0 2023-05-16

Additional information on N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide

Recent Advances in the Study of N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS: 898367-30-1)

In recent years, the compound N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS: 898367-30-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzothiazole and thiophene carboxamide structure, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Recent studies have demonstrated that 898367-30-1 exhibits potent inhibitory activity against certain kinases, which are critical targets in the treatment of cancers and inflammatory diseases. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the methanesulfonyl and propyl groups influence binding affinity and selectivity, paving the way for the development of next-generation derivatives with improved therapeutic profiles.

Another significant advancement is the exploration of 898367-30-1's pharmacokinetic properties. Researchers have employed advanced techniques such as LC-MS/MS to analyze its metabolic stability, bioavailability, and tissue distribution. These studies have revealed that the compound possesses favorable pharmacokinetic characteristics, including moderate plasma half-life and good penetration into target tissues, making it a viable candidate for further drug development.

In addition to its kinase inhibitory activity, recent findings suggest that 898367-30-1 may also interact with other molecular targets, such as G-protein-coupled receptors (GPCRs) and ion channels. This multi-target engagement highlights the compound's versatility and potential for repurposing in diverse therapeutic areas. For instance, preliminary data indicate its efficacy in models of neurodegenerative diseases, where it may modulate neuroinflammatory responses and protect against neuronal damage.

The synthesis and scale-up of 898367-30-1 have also been areas of active research. Novel synthetic routes have been developed to improve yield and purity, while reducing the environmental impact of the production process. Green chemistry approaches, such as the use of catalytic reactions and solvent-free conditions, have been successfully applied to the large-scale synthesis of this compound, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Looking ahead, the continued investigation of N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide holds great promise. Ongoing clinical trials and further mechanistic studies will be crucial in translating these preclinical findings into therapeutic applications. The compound's unique chemical structure and broad biological activity make it a compelling subject for future research, with potential implications for the treatment of cancer, inflammation, and neurodegenerative disorders.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD